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Compound of Interest

Compound Name: N,N-Diallylformamide

CAS No.: 18889-09-3

Cat. No.: B094224

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction: N,N-Diallylformamide - A Versatile
Comonomer for Advanced Polymer Architectures
N,N-Diallylformamide (DAF) is a non-conjugated diene monomer that holds significant

potential for the synthesis of functional polymers. Its unique structure, featuring two allyl groups

attached to a formamide nitrogen, predisposes it to a distinctive polymerization mechanism

known as cyclopolymerization. This process leads to the formation of polymers with cyclic

repeating units within the main chain, typically five- or six-membered rings. This contrasts with

the linear propagation of common vinyl monomers and imparts unique structural and physical

properties to the resulting copolymers.

The presence of the formamide group provides a hydrophilic character and a site for potential

post-polymerization modification, such as hydrolysis to generate primary amine functionalities.

These characteristics make DAF an attractive comonomer for creating advanced polymer

architectures with tailored properties for a range of applications, particularly in the biomedical

and pharmaceutical fields. This guide provides an in-depth exploration of the use of DAF in
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copolymerization reactions, offering both theoretical insights and practical protocols for its

application.

Part 1: The unique Cyclopolymerization of N,N-
Diallylformamide
The free-radical polymerization of 1,6-dienes like N,N-Diallylformamide is characterized by an

intramolecular-intermolecular chain propagation mechanism, commonly referred to as

cyclopolymerization.[1] Instead of simple chain extension through one of the allyl groups, which

would lead to extensive cross-linking, the propagating radical undergoes an intramolecular

cyclization to form a more stable five- or six-membered ring. This is followed by intermolecular

propagation with another monomer molecule.

The preference for cyclization is a key feature of diallyl monomers.[1] The close proximity of the

two allyl groups on the same nitrogen atom in DAF facilitates this intramolecular reaction. The

resulting polymer chain is composed of these cyclic structures, which significantly influences

the polymer's conformation, rigidity, and solution properties compared to its linear analogues.

The general mechanism involves alternating intramolecular cyclization and intermolecular

propagation steps.
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Caption: Mechanism of DAF Cyclopolymerization.

Part 2: Copolymerization of N,N-Diallylformamide
with Acrylic Monomers
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The copolymerization of DAF with vinyl monomers, such as acrylic acid, is a powerful strategy

to introduce functional groups and tailor the properties of the final polymer. For instance,

incorporating acrylic acid can impart pH-responsiveness and provide carboxylic acid groups for

bioconjugation.

Reactivity Ratios
The behavior of a copolymerization reaction is governed by the monomer reactivity ratios, r₁

and r₂. These ratios are the rate constant for a radical adding to its own type of monomer

versus the rate constant for adding to the other monomer.[2] While specific reactivity ratios for

N,N-Diallylformamide are not widely published, data from similar monomers like N,N-

dimethyl-N,N-diallylammonium chloride (DADMAC) in copolymerization with N,N-

dimethylacrylamide indicate that the diallyl monomer is often less reactive than the acrylic

comonomer.[3] This suggests that in a DAF-acrylic acid copolymerization, the acrylic acid might

be incorporated more readily into the polymer chain. The determination of these ratios is crucial

for predicting and controlling the copolymer composition.[4]

Exemplary Protocol: Free-Radical Solution
Copolymerization of N,N-Diallylformamide (DAF) and
Acrylic Acid (AA)
This protocol describes a representative procedure for the synthesis of a copolymer of DAF

and acrylic acid. The molar ratio of the monomers in the feed can be adjusted to achieve

different copolymer compositions and properties.

Materials:

N,N-Diallylformamide (DAF), purified

Acrylic Acid (AA), inhibitor removed

2,2'-Azobisisobutyronitrile (AIBN), recrystallized

N,N-Dimethylformamide (DMF), anhydrous

Diethyl ether, anhydrous
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Nitrogen gas (high purity)

Schlenk flask or similar reaction vessel with a condenser

Magnetic stirrer and hotplate

Vacuum line

Procedure:

Monomer and Initiator Preparation:

In a 100 mL Schlenk flask, dissolve a desired molar ratio of DAF and freshly purified

acrylic acid in 50 mL of anhydrous DMF. A representative starting point could be a 1:1

molar ratio.

Add the calculated amount of AIBN initiator. A typical concentration is 0.5-1.0 mol% with

respect to the total monomer concentration.

Degassing:

Subject the reaction mixture to three freeze-pump-thaw cycles to remove dissolved

oxygen, which can inhibit free-radical polymerization.

After the final thaw, backfill the flask with high-purity nitrogen.

Polymerization:

Immerse the flask in a preheated oil bath at 60-70 °C.

Stir the reaction mixture vigorously for a predetermined time, typically 6-24 hours. The

reaction time will influence the final conversion and molecular weight.

Isolation and Purification:

After the desired reaction time, cool the flask to room temperature.
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Precipitate the polymer by slowly adding the viscous reaction mixture to a large excess of

cold, stirred diethyl ether (a non-solvent for the polymer).

Collect the precipitated polymer by filtration.

Wash the polymer multiple times with fresh diethyl ether to remove unreacted monomers

and residual solvent.

Dry the purified copolymer under vacuum at 40-50 °C until a constant weight is achieved.
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Caption: Workflow for DAF-AA Copolymerization.

Safety Precautions:

Work in a well-ventilated fume hood.

Wear appropriate personal protective equipment (PPE), including safety glasses, lab coat,

and gloves.

Acrylic acid is corrosive and has a pungent odor. Handle with care.

AIBN is a thermally sensitive initiator and should be stored and handled according to safety

guidelines.

Diethyl ether is highly flammable.

Part 3: Characterization of DAF-Containing
Copolymers
Thorough characterization is essential to confirm the successful synthesis of the copolymer and

to understand its properties.
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Table 1: Key Characterization Techniques

Technique Purpose
Expected Observations for
P(DAF-co-AA)

Fourier-Transform Infrared

(FTIR) Spectroscopy

To identify functional groups

and confirm the incorporation

of both monomers.

- Broad O-H stretch from

acrylic acid units.- C=O stretch

from the formamide group of

DAF and the carboxylic acid of

AA.- C-N stretch from DAF

units.

Nuclear Magnetic Resonance

(NMR) Spectroscopy (¹H and

¹³C)

To determine the copolymer

composition and

microstructure.

- Broad peaks in the polymer

backbone region.- Signals

corresponding to the formyl

proton and allyl groups of

DAF.- Signals from the acrylic

acid backbone protons.

Gel Permeation

Chromatography (GPC) / Size

Exclusion Chromatography

(SEC)

To determine the molecular

weight and molecular weight

distribution (polydispersity

index, PDI).

A chromatogram showing the

molecular weight distribution of

the copolymer population.

Differential Scanning

Calorimetry (DSC)

To determine the glass

transition temperature (Tg),

providing insights into the

polymer's thermal properties.

A single Tg value, indicating a

random copolymer, which

would be intermediate

between the Tg of the

respective homopolymers.

Part 4: Applications in Drug Development
Copolymers based on N,N-Diallylformamide offer significant potential in the field of drug

delivery, primarily due to their tunable hydrophilicity, potential for functionalization, and unique

architecture.

Hydrogel Formation for Controlled Release
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The hydrophilic nature of the formamide and carboxylic acid groups in P(DAF-co-AA) makes

these copolymers excellent candidates for forming hydrogels.[5] Hydrogels are three-

dimensional polymer networks that can absorb and retain large amounts of water, mimicking

the soft tissue environment.[5]

pH-Responsive Swelling: The carboxylic acid groups from the acrylic acid units can be

deprotonated at physiological pH, leading to electrostatic repulsion between the polymer

chains and increased swelling. This property can be exploited for pH-triggered drug release

in specific environments, such as the gastrointestinal tract.

Drug Encapsulation and Release: Hydrophilic drugs can be loaded into the hydrogel matrix

during its formation or by swelling the hydrogel in a drug solution. The release of the drug is

then controlled by diffusion through the swollen polymer network.

Amphiphilic Copolymers for Nanoparticle-Based Drug
Delivery
By copolymerizing DAF with hydrophobic monomers, it is possible to create amphiphilic block

or random copolymers. These copolymers can self-assemble in aqueous solutions to form

nanoparticles, such as micelles or polymersomes, which are effective carriers for hydrophobic

drugs.[6]

Core-Shell Structure: In a typical micellar structure, the hydrophobic segments form the core,

which can encapsulate poorly water-soluble drugs, while the hydrophilic DAF-containing

segments form the outer shell, providing stability in aqueous media and preventing

aggregation.

Sustained Release: The encapsulated drug can be released in a sustained manner as the

nanoparticle structure gradually disassembles or through diffusion out of the core.
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Caption: DAF Copolymers in Drug Delivery Systems.

Conclusion
N,N-Diallylformamide is a comonomer with considerable, yet not fully explored, potential. Its

ability to undergo cyclopolymerization offers a route to novel polymer architectures that are not

accessible through conventional vinyl polymerization. The incorporation of DAF into

copolymers, particularly with functional monomers like acrylic acid, opens up possibilities for

creating advanced materials for biomedical applications, including controlled drug delivery

systems. The protocols and insights provided in this guide serve as a foundation for

researchers to explore the synthesis and application of DAF-based copolymers, paving the way

for new innovations in polymer science and drug development.
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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